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Compound of Interest

Compound Name: MSC1094308

Cat. No.: B609348 Get Quote

Technical Support Center: MSC1094308
This guide provides researchers, scientists, and drug development professionals with detailed

instructions and answers to frequently asked questions regarding the dissolution and long-term

storage of MSC1094308.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MSC1094308?

A1: The recommended solvent for dissolving MSC1094308 is dimethyl sulfoxide (DMSO).[1][2]

[3] It is advisable to use a fresh, anhydrous grade of DMSO to prevent degradation of the

compound.

Q2: What is the solubility of MSC1094308 in DMSO?

A2: MSC1094308 is soluble in DMSO at concentrations of 40 mg/mL (86.48 mM) and 50

mg/mL (108.10 mM).[1][2] Sonication or gentle warming to 37°C can aid in complete

dissolution.[1][4][5]

Q3: How should I store the powdered (solid) form of MSC1094308?

A3: The powdered form of MSC1094308 should be stored at -20°C for long-term stability,

where it can be kept for up to three years.[1][3] Storage at 4°C is suitable for shorter periods of

up to two years.[3]
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Q4: How should I store MSC1094308 once it is dissolved in a solvent?

A4: For long-term storage, stock solutions of MSC1094308 in DMSO should be stored at

-80°C, which will maintain stability for up to one to two years.[1][2] For shorter-term storage,

aliquots can be kept at -20°C for up to one to three months.[5][6] It is highly recommended to

aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[4][7]

Q5: Can I store the dissolved MSC1094308 in an aqueous solution?

A5: It is not recommended to store MSC1094308 in aqueous solutions for long periods as this

may lead to degradation and loss of potency. If you need to make dilutions in an aqueous

buffer for your experiment, it is best to make them fresh from your DMSO stock solution on the

day of use.

Quantitative Data Summary
For easy reference, the following table summarizes the key quantitative data for dissolving and

storing MSC1094308.

Parameter Value Notes

Solubility in DMSO
40 - 50 mg/mL (86.48 - 108.10

mM)

Sonication is recommended to

aid dissolution.[1][2]

Powder Storage -20°C for up to 3 years

4°C for up to 2 years [3]

Solvent Storage -80°C for up to 1-2 years [1][2]

-20°C for up to 1-3 months [5][6]

Experimental Protocols
Protocol for Dissolving MSC1094308

Preparation: Bring the vial of powdered MSC1094308 and a fresh, anhydrous bottle of

DMSO to room temperature.
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Calculation: Determine the required volume of DMSO to add to the vial to achieve the

desired stock solution concentration (e.g., 10 mM, 20 mM).

Dissolution: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the MSC1094308 powder.

Mixing: Vortex the solution for several minutes. If the compound does not fully dissolve,

sonicate the vial for 10-15 minutes or warm it briefly in a 37°C water bath.[4][5] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, tightly

sealed vials.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and storage temperature.

Protocol for Long-Term Storage of Dissolved MSC1094308

Immediate Storage: Immediately after aliquoting, place the vials in a freezer set to -80°C for

long-term storage.

Inventory: Record the storage location and details of the aliquots in your lab's chemical

inventory system.

Usage: When needed for an experiment, remove a single aliquot from the -80°C freezer and

allow it to thaw at room temperature. Avoid repeated freeze-thaw cycles of the same aliquot.

[4] Any unused portion of a thawed aliquot should generally be discarded.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Aliquoting and Storage

Start: Receive MSC1094308 Powder

Equilibrate Powder and DMSO to Room Temperature

Add Anhydrous DMSO to Powder

Vortex to Mix

Check for Complete Dissolution

Sonicate or Warm to 37°C

Incomplete

Aliquot into Single-Use Vials

Complete

Store at -80°C for Long-Term Use

Click to download full resolution via product page

Caption: Workflow for preparing MSC1094308 stock solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609348?utm_src=pdf-body-img
https://www.benchchem.com/product/b609348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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